(Z)-N,N,N',N'-tetramethyldiazene-1,2-dicarboxamide
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Overview
Description
(Z)-1,1'-azobis(N,N-dimethylformamide) is a 1,1'-azobis(N,N-dimethylformamide).
Scientific Research Applications
Multifunctional Metal-Organic Frameworks
(Z)-N,N,N',N'-tetramethyldiazene-1,2-dicarboxamide is used in the fabrication of moisture-stable metal-organic frameworks (MOFs). One such framework shows high CO2/N2 and CO2/CH4 sorption selectivity, making it highly efficient for selective CO2 separation. Additionally, its solvent-responsive luminescent properties enable it to be used as a fluorescent sensor for detecting trace amounts of nitrobenzene in both solvent and vapor systems (Chen et al., 2016).
Synthesis of Geometrically Defined Enamides
The compound is involved in the synthesis of geometrically defined enamides, which are crucial pharmacophores in various natural products. A method for catalytic isomerization of N-allyl amides to form Z-di-, tri-, and tetrasubstituted enamides with excellent geometric control has been developed. This synthesis plays a significant role in the creation of cis vicinal amino alcohols and tetrasubstituted α-borylamido complexes (Trost et al., 2017).
Coordination Polymer and Luminescence Properties
The compound is utilized in the synthesis of coordination polymers with Zn2+ or Cd2+ ions. These polymers exhibit interesting structural and luminescent properties, which are beneficial in the construction of supramolecular coordination networks (Tzeng et al., 2006).
Fluorescence and Catalytic Activity in Zn(II) Complexes
Zn(II) complexes of related compounds demonstrate intense fluorescence bands and act as efficient catalysts in various transesterification reactions. These properties are significant in developing new materials for sensing and catalysis applications (Rehman et al., 2019).
Anticancer Research
In cancer research, certain tetrazine derivatives related to this compound have shown potential as anticancer drugs, particularly in treating acute myeloid leukemia. These compounds inhibit cell proliferation and induce apoptosis in leukemia cells (Liu et al., 2017).
Atomic Layer Deposition of ZrO2 Films
Novel zirconium precursors synthesized using similar compounds are utilized in atomic layer deposition of ZrO2 films, which are significant in DRAM applications due to their high permittivity and low carbon incorporation (Chen et al., 2008).
Properties
Molecular Formula |
C6H12N4O2 |
---|---|
Molecular Weight |
172.19 g/mol |
IUPAC Name |
(3Z)-3-(dimethylcarbamoylimino)-1,1-dimethylurea |
InChI |
InChI=1S/C6H12N4O2/c1-9(2)5(11)7-8-6(12)10(3)4/h1-4H3/b8-7- |
InChI Key |
VLSDXINSOMDCBK-FPLPWBNLSA-N |
Isomeric SMILES |
CN(C)C(=O)/N=N\C(=O)N(C)C |
SMILES |
CN(C)C(=O)N=NC(=O)N(C)C |
Canonical SMILES |
CN(C)C(=O)N=NC(=O)N(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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